4-(2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzamide

• IUPAC Name: 4-[[2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C23H22N4O3S2/c1-13-9-14(2)11-17(10-13)27-22(30)20-18(7-8-31-20)26-23(27)32-12-19(28)25-16-5-3-15(4-6-16)21(24)29/h3-6,9-11H,7-8,12H2,1-2H3,(H2,24,29)(H,25,28)
• InChI Key: BFAJWFMOMRNRRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)C(=O)N)C
• Molecular Formula: C23H22N4O3S2
• Molecular Weight: 466.6 g/mol

Description

The compound contains a thieno[3,2-d]pyrimidin-2-yl group, which is a type of heterocyclic compound. Heterocycles are common in a wide range of products including pharmaceuticals and agrochemicals. The compound also contains a sulfanyl group (-SH), an acetamido group (CONH2), and a benzamide group (C6H5CONH2). These functional groups could potentially contribute to the reactivity and properties of the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the thieno[3,2-d]pyrimidin-2-yl core, followed by the introduction of the various substituents. The exact synthetic route would depend on the desired final product and the available starting materials.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the presence of the various functional groups. For example, the sulfanyl group could potentially undergo oxidation reactions, and the acetamido and benzamide groups could participate in various condensation reactions.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. For example, if the compound is highly reactive, it could pose a risk of fire or explosion. Additionally, if the compound is intended to be used as a pharmaceutical, there could be potential risks associated with its biological activity.

Future Directions

Future research could focus on further exploring the properties and potential applications of the compound. This could include studies to determine its mechanism of action, as well as investigations into its safety and efficacy if it is intended to be used as a pharmaceutical.